Cas no 118946-50-2 (3H-1,2,4-Triazol-3-one,2,4-dihydro-2-(4-methylphenyl)-5-phenyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-2-(4-methylphenyl)-5-phenyl-
• CAS No: 118946-50-2
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 135305
• PubChem ID: 135800496
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,2,4-dihydro-2-(4-methylphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-2-(4-methylphenyl)-5-phenyl-
• 1,2-DIHYDRO-2-(4-METHYLPHENYL)-5-PHENYL-3H-1,2,4-TRIAZOL-3-ONE
• 2-(4-methylphenyl)-5-phenyl-1H-1,2,4-triazol-3-one
• ACMC-20dsds
• AG-D-41487
• CTK4B0967
• I14-36198
• SureCN7652937
• SureCN7652940
• 1,2-Dihydro-2-(4-methylphenyl)-5-phenyl-3H-1,2,4-
• MFCD09955001
• 118946-50-2
• SCHEMBL7652937
• AKOS015912099
• DTXSID70615968
• A804132
• 2-(4-METHYLPHENYL)-5-PHENYL-4H-1,2,4-TRIAZOL-3-ONE
• 2-(4-methylphenyl)-5-phenyl-1,2-dihydro-3H-1,2,4-triazol-3-one
• AQ-344/43100054

• Inchi： 1S/C15H13N3O/c1-11-7-9-13(10-8-11)18-15(19)16-14(17-18)12-5-3-2-4-6-12/h2-10H,1H3,(H,16,17,19)
• InChI Key： HDQNSCQXPRYJKU-UHFFFAOYSA-N
• SMILES： O=C1NC(C2C=CC=CC=2)=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 251.10600
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.68000
• LogP: 2.53600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones